Cas no 1868173-33-4 ((5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate)

• Product Name: (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate
• CAS No: 1868173-33-4
• MF: C₂₂H₂₁FINO₈S
• MW: 605.371921300888
• CID: 2953058
• PubChem ID: 354334168
• Update Time: 2025-05-21

(5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate
• (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium Tosylate
• F1110
• (5-fluoro-2-nitrophenyl)-(2,4,6-trimethoxyphenyl)iodanium;4-methylbenzenesulfonate
• MFCD30475654
• (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodoniump-toluenesulfonate
• (5-fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodanium tosylate
• D90693
• (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium 4-methylbenzenesulfonate
• 1868173-33-4
• (5-FLUORO-2-NITROPHENYL) (2,4,6-TRIMETHOXYPHENYL)IODONIUM P-TOLUENESULFONATE
• 833-987-9

• MDL： F156641
• Inchi： 1S/C15H14FINO5.C7H8O3S/c1-21-10-7-13(22-2)15(14(8-10)23-3)17-11-6-9(16)4-5-12(11)18(19)20;1-6-2-4-7(5-3-6)11(8,9)10/h4-8H,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： CADOMGBBYLEKSI-UHFFFAOYSA-M
• SMILES： [I+](C1C=C(C=CC=1[N+](=O)[O-])F)C1C(=CC(=CC=1OC)OC)OC.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 605.00166g/mol
• Monoisotopic Mass: 605.00166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

(5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate

Comprehensive Guide to (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate (CAS No. 1868173-33-4)

(5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate (CAS No. 1868173-33-4) is a specialized iodonium salt widely recognized for its unique chemical properties and applications in advanced organic synthesis. This compound belongs to the class of aryl iodonium salts, which are pivotal in photochemistry, polymerization, and pharmaceutical research. Its molecular structure combines a 5-fluoro-2-nitrophenyl group with a 2,4,6-trimethoxyphenyl moiety, linked via an iodonium center and stabilized by a p-toluenesulfonate counterion.

The growing interest in iodonium-based photoinitiators has positioned this compound as a key player in cutting-edge research. Scientists and manufacturers are increasingly exploring its potential in UV-curable coatings, 3D printing resins, and microelectronics fabrication. Recent studies highlight its efficiency in generating reactive species under mild conditions, making it a sustainable alternative to traditional initiators. The fluoro and nitro substituents enhance its solubility and reactivity, while the trimethoxyphenyl group contributes to thermal stability.

From a commercial perspective, (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate is gaining traction due to its compatibility with green chemistry principles. Its low toxicity profile and high efficiency align with the global shift toward eco-friendly photoinitiators. Industry reports indicate a rising demand in sectors like dental materials, adhesives, and optical films, where precision and performance are critical.

Researchers frequently inquire about the synthetic routes for this iodonium salt. The most common method involves the reaction of 5-fluoro-2-nitroiodobenzene with 2,4,6-trimethoxybenzene in the presence of an oxidizing agent, followed by anion exchange with p-toluenesulfonic acid. Optimization of this process has been a hot topic in recent publications, with a focus on improving yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are essential for quality control.

The stability of (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate under various conditions is another area of interest. Studies show that it remains stable at room temperature when stored away from light and moisture, but decomposes upon UV irradiation to release active species. This property is exploited in photolithography and printed circuit board manufacturing, where controlled decomposition is required.

In the pharmaceutical sector, this compound is investigated for its potential as a precursor to fluorinated aromatic compounds. The 5-fluoro-2-nitrophenyl moiety is particularly valuable in drug design, offering metabolic stability and enhanced binding affinity. Although not a drug itself, its derivatives are being explored for applications in anticancer agents and CNS-targeted therapies.

Market analysts predict steady growth for iodonium salts, driven by advancements in material science and precision medicine. Suppliers of (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate are expanding their production capacities to meet the needs of academic and industrial clients. Custom synthesis services are also emerging, catering to researchers requiring tailored modifications.

For those handling this compound, safety data sheets recommend standard laboratory precautions, including the use of gloves and eye protection. While not classified as hazardous under normal conditions, proper ventilation is advised during large-scale operations. Disposal should follow local regulations for organic salts to minimize environmental impact.

In summary, (5-Fluoro-2-nitrophenyl)(2,4,6-trimethoxyphenyl)iodonium p-Toluenesulfonate (CAS No. 1868173-33-4) represents a versatile tool for modern chemistry. Its applications span from industrial manufacturing to biomedical research, reflecting the interdisciplinary nature of contemporary science. As innovation continues, this compound is poised to play an even greater role in shaping future technologies.